Cas no 1196396-03-8 (2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1196396-03-8
• MF: C₁₈H₁₉BF₂O₃
• MW: 332.149472475052
• CID: 5231070
• Update Time: 2025-10-23

2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2,6-difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(2,6-difluorophenoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[4-(2,6-difluorophenoxyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Pinacol [4-(2,6-difluorophenoxy)phenyl]boronate
• 2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C18H19BF2O3/c1-17(2)18(3,4)24-19(23-17)12-8-10-13(11-9-12)22-16-14(20)6-5-7-15(16)21/h5-11H,1-4H3
• InChI Key： NCTTYXHQBOVUNY-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1OC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 412
• Topological Polar Surface Area: 27.7

Additional information on 2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1196396-03-8)

The compound 2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, identified by the CAS registry number 1196396-03-8, is a unique boron-based compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure featuring a dioxaborolane ring system and a difluorophenoxy substituent. The presence of the difluorophenoxy group introduces unique electronic and steric properties that make this compound highly versatile in different chemical reactions.

Recent advancements in the field of organoboron chemistry have highlighted the importance of dioxaborolane derivatives in the synthesis of biologically active molecules. The structure of this compound allows for efficient Suzuki-Miyaura coupling reactions due to its high stability and reactivity under mild conditions. This property has made it a valuable reagent in the construction of complex molecular frameworks for drug discovery and material science.

The synthesis of 2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves a multi-step process that includes the formation of the dioxaborolane ring and subsequent functionalization with the difluorophenoxy group. Researchers have optimized these steps to achieve high yields and purity levels suitable for both academic and industrial applications.

In terms of applications, this compound has shown promise in the development of advanced materials. For instance, its ability to participate in cross-coupling reactions has been exploited in the synthesis of novel polymers with tailored electronic properties. Additionally, its use as a precursor for bioactive molecules has been explored in recent studies focusing on anti-cancer drug design.

One of the most notable recent findings related to this compound is its role in enhancing the efficiency of photovoltaic materials. By incorporating this dioxaborolane derivative into conjugated polymer systems used in solar cells, researchers have observed improved charge transport properties and overall device performance. These results underscore its potential impact on renewable energy technologies.

Furthermore, the compound's stability under physiological conditions makes it an attractive candidate for biomedical applications. Preclinical studies have demonstrated its ability to serve as a carrier for targeted drug delivery systems without inducing significant cytotoxicity or immunogenic responses.

In conclusion, 2-(4-(2,6-Difluorophenoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1196396-03-8) stands out as a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties and compatibility with modern synthetic methodologies position it as a key player in future advancements in materials science and pharmaceutical research.